Cas no 501432-98-0 (Benzoic acid, 3,6-difluoro-2-iodo-)

• Product Name: Benzoic acid, 3,6-difluoro-2-iodo-
• CAS No: 501432-98-0
• MF: C₇H₃F₂IO₂
• MW: 283.998801469803
• CID: 1559182
• PubChem ID: 11129794
• Update Time: 2025-04-21

Benzoic acid, 3,6-difluoro-2-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,6-difluoro-2-iodo-
• 3,6-Difluoro-2-iodobenzoic acid
• FS-6274
• CS-0365850
• AKOS024263902
• 3,6-Difluoro-2-iodobenzoicacid
• SCHEMBL16277310
• 501432-98-0
• 2-Iodo-3,6-difluorobenzoic acid

• MDL： MFCD12922619
• Inchi： 1S/C7H3F2IO2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H,11,12)
• InChI Key： JIHIYFRBPDXDFV-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(C=1C(=O)O)F)F

Computed Properties

• Exact Mass: 283.91409
• Monoisotopic Mass: 283.91458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3